Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane

Surface Modification in Materials Science

Specific Scientific Field

Materials science and surface chemistry

Summary

DSMPS can modify surfaces of materials, such as glass, silicon wafers, or nanoparticles, imparting desirable properties like hydrophobicity or improved adhesion.

Results and Outcomes

Water-Repellent Surfaces: DSMPS-coated glass exhibits reduced water wetting and improved anti-fog properties.

Improved Adhesion: DSMPS-functionalized silicon wafers adhere better to organic polymers or metals.

These are just two of the many applications of DSMPS. Its versatility extends to fields like polymer chemistry, nanotechnology, and more. Researchers continue to explore novel uses for this compound, making it a valuable tool in scientific research .

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane is a complex organosilicon compound characterized by its intricate siloxane structure. This compound contains multiple siloxane units, which contribute to its unique properties and potential applications in various fields, including materials science and organic synthesis. The presence of both phenyl and dimethyl groups enhances its reactivity and compatibility with other organic compounds, making it a valuable reagent in

Since specific applications for this siloxane are not documented in scientific literature, a mechanism of action is not applicable at this point.

• Wear appropriate personal protective equipment (PPE) like gloves, safety glasses, and a fume hood when working with unknown compounds [].
• Siloxanes may release harmful fumes upon heating or combustion. Proper ventilation is essential [].
• Although data is limited, some siloxanes can be irritating to the skin and eyes. Avoid contact [].

• Hydrosilylation: It can react with alkenes or alkynes to form siloxane products, which is a key reaction in silicone polymer synthesis.
• Oxidation: The silicon-hydrogen bonds can be oxidized to form silanols or siloxanes, altering the functional properties of the compound.
• Substitution Reactions: The presence of reactive silicon atoms allows for substitution reactions with various nucleophiles, enabling the formation of diverse organosilicon derivatives.

The synthesis of dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane can be achieved through several methods:

• Hydrolysis of Silanes: This method involves the hydrolysis of appropriate silane precursors in the presence of water or alcohols to yield the desired siloxane structures.
• Grignard Reactions: Utilizing Grignard reagents with silicon halides can facilitate the formation of siloxanes through nucleophilic substitution.
• Condensation Reactions: Silanols can undergo condensation reactions to form siloxanes, which can be tailored to produce the target compound.

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane has several applications:

• Silicone Production: It serves as a precursor for silicone polymers, which are widely used in sealants, adhesives, and coatings.
• Surface Modifiers: The compound can modify surfaces to enhance hydrophobicity or improve adhesion properties in various materials.
• Chemical Intermediates: It acts as an intermediate in organic synthesis, facilitating the production of more complex organosilicon compounds.

Interaction studies involving dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane focus on its reactivity with various substrates. These studies often explore:

• Reactivity with Functional Groups: Understanding how this compound interacts with alcohols, amines, and carboxylic acids can reveal its potential as a coupling agent or crosslinker in polymer chemistry.
• Catalytic Properties: Investigating its role as a catalyst or co-catalyst in hydrosilylation reactions can provide insights into its utility in industrial processes.

Several compounds share structural similarities with dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane. Below is a comparison highlighting their uniqueness:

These compounds exhibit varying reactivities and applications based on their structural differences, highlighting the unique positioning of dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane within this class of chemicals.